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Compound of Interest

Compound Name: 4-Methylbenzyl chloride

Cat. No.: B047497 Get Quote

Technical Support Center: 4-Methylbenzyl Chloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely handling 4-Methylbenzyl chloride and mitigating its

lachrymatory effects.

Frequently Asked Questions (FAQs)
Q1: What is 4-Methylbenzyl chloride and why is it a lachrymator?

A1: 4-Methylbenzyl chloride (also known as p-Xylyl chloride) is a chemical intermediate with

the formula C8H9Cl.[1][2][3] It is classified as a lachrymator, a substance that irritates the eyes

and causes tearing.[4][5] The lachrymatory effect is an immediate response to exposure to its

vapors.[6]

Q2: What are the primary hazards associated with 4-Methylbenzyl chloride?

A2: Besides being a powerful lachrymator, 4-Methylbenzyl chloride is corrosive and can

cause severe skin burns and serious eye damage.[4][7][8] It is also harmful if swallowed and

can cause respiratory tract irritation upon inhalation.[7][9][10] The substance is a combustible

liquid and may be corrosive to metals.[7][9]

Q3: What are the initial symptoms of exposure to 4-Methylbenzyl chloride?
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A3: The most immediate symptoms of exposure are intense eye irritation and tearing.[6] Other

symptoms can include skin irritation or burns, and respiratory tract irritation.[10] High

concentrations may lead to toxic pneumonitis.[4]

Q4: How should 4-Methylbenzyl chloride be stored?

A4: It should be stored in a cool, dry, and well-ventilated area in a tightly closed, corrosion-

resistant container.[7][10] The recommended storage temperature is between 2-8°C.[2][7] It

should be kept away from heat, sparks, open flames, and incompatible substances such as

bases, alcohols, amines, and metals.[5][9][10]

Troubleshooting Guide: Experimental Issues
Issue 1: I am experiencing eye irritation while working with 4-Methylbenzyl chloride, even

though I am wearing safety glasses.

Troubleshooting Steps:

Immediate Action: Move away from the work area to fresh air immediately. If irritation

persists, use an emergency eyewash station.

Assess Ventilation: Confirm that you are working in a properly functioning chemical fume

hood.[11] Lachrymators should always be handled in a fume hood to minimize vapor

exposure.[11]

Upgrade Eye Protection: Standard safety glasses with side shields may not provide

adequate protection from vapors.[11] Switch to tightly fitting chemical splash goggles or a

full-face shield for better protection.[7][10]

Check for Spills: Carefully inspect your work area for any spills that could be generating

vapors. Neutralize and clean up any spills according to your lab's safety protocols.

Issue 2: My skin feels irritated after handling a container of 4-Methylbenzyl chloride.

Troubleshooting Steps:

Immediate Action: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[7][10] Remove any contaminated clothing, ensuring not to touch the
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outer surface of your gloves.[7]

Review Glove-Handling Technique: Ensure you are using the proper glove removal

technique to avoid contaminating your skin.[7]

Check Glove Integrity: Inspect your gloves for any signs of degradation or punctures

before use. Disposable nitrile gloves are generally adequate for incidental contact, but for

prolonged handling, consult the manufacturer's glove compatibility chart.[11]

Wear Appropriate Lab Attire: Always wear a lab coat and closed-toe shoes to protect your

skin from potential splashes.[11]

Data Presentation
Table 1: Properties and Safety Information for 4-Methylbenzyl Chloride

Property Value Reference

CAS Number 104-82-5 [1][7]

Molecular Formula C8H9Cl [2][3]

Molecular Weight 140.61 g/mol [1][3]

Appearance
Clear colorless to light yellow

liquid
[1]

Boiling Point 200-202 °C [1][2]

Flash Point 75 °C (167 °F) - closed cup [2]

Storage Temperature 2-8°C [2][7]

Primary Hazards

Lachrymator, Corrosive,

Harmful if swallowed,

Skin/Eye/Respiratory Irritant

[4][5][8]

Experimental Protocols
Protocol: Safe Handling of 4-Methylbenzyl Chloride
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Preparation and Personal Protective Equipment (PPE):

Before starting any work, ensure you have read and understood the Safety Data Sheet

(SDS) for 4-Methylbenzyl chloride.[12]

Work must be conducted in a certified chemical fume hood.[11]

Don the following PPE:

Tightly fitting chemical splash goggles and a face shield.[7]

Appropriate chemical-resistant gloves (e.g., nitrile for short-term use, inspect before

use).[7][11]

A lab coat and closed-toe shoes.[11]

Ensure an emergency eyewash station and safety shower are readily accessible.[13]

Handling and Dispensing:

Transport the chemical in a secondary container.[12]

Before opening, allow the container to come to room temperature inside the fume hood to

prevent pressure buildup.

Carefully open the container, pointing the cap away from you.

Use a calibrated pipette or syringe to dispense the required amount. Avoid pouring directly

from the bottle to minimize splashing.

Keep the container tightly sealed when not in use.[10]

Waste Disposal:

Dispose of all contaminated materials (gloves, pipette tips, etc.) in a designated hazardous

waste container.[7]
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Unused 4-Methylbenzyl chloride must be disposed of as hazardous waste according to

institutional and local regulations.[9]

Post-Experiment Cleanup:

Decontaminate all surfaces in the fume hood that may have come into contact with the

chemical.

Properly remove and dispose of your gloves.[7]

Wash your hands thoroughly with soap and water after completing the work.[7]
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Exposure to
4-Methylbenzyl Chloride

Immediately move to fresh air
and remove contaminated clothing.

Assess Type of Exposure

Eye Contact

Eyes

Skin Contact

Skin

Inhalation

Inhalation

Flush eyes with water for at least 15-20 minutes
at an eyewash station. Remove contact lenses.

Wash affected skin with soap and
plenty of water for at least 15 minutes.

Remain in fresh air. If breathing is difficult,
administer oxygen if trained.

Seek Immediate Medical Attention.
Bring the SDS.

Click to download full resolution via product page

Caption: Workflow for immediate first aid response to 4-Methylbenzyl chloride exposure.
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Handling 4-Methylbenzyl Chloride

Work in a certified
chemical fume hood?

Yes

 

No - DO NOT PROCEED

 

Select Personal Protective Equipment (PPE)

Eye/Face Protection:
Tightly-fitting safety goggles AND face shield.

Hand Protection:
Chemical-resistant gloves (e.g., Nitrile).

Inspect before use.

Body Protection:
Lab coat and closed-toe shoes.

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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